Cas no 851131-80-1 (1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one
• CAS No: 851131-80-1
• MF: C₂₁H₂₁N₃OS
• MW: 363.47594332695
• CID: 6063488
• PubChem ID: 4062706
• Update Time: 2025-07-18

1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one
• Ethanone, 1-(2,3-dihydro-1H-indol-1-yl)-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
• 1-({[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio}acetyl)indoline
• 851131-80-1
• F0599-0161
• EU-0057978
• AKOS000991809
• 1-(2,3-dihydroindol-1-yl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylethanone
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}ethan-1-one
• 2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• Inchi： 1S/C21H21N3OS/c1-15-11-16(2)13-18(12-15)23-10-8-22-21(23)26-14-20(25)24-9-7-17-5-3-4-6-19(17)24/h3-6,8,10-13H,7,9,14H2,1-2H3
• InChI Key： PZGRXFODCUXMFX-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 363.14053348g/mol
• Monoisotopic Mass: 363.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 628.9±65.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one

Professional Introduction to Compound with CAS No. 851131-80-1 and Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one

The compound identified by the CAS number 851131-80-1 and the product name 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both indole and imidazole moieties in its structure suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating indole and imidazole scaffolds. These heterocycles are renowned for their diverse biological activities and have been extensively studied for their roles in modulating various physiological processes. The compound in question, with its unique combination of functional groups, is positioned to contribute to this growing field by offering novel pharmacological profiles.

The indole moiety, a key component of the compound's structure, is well-documented for its involvement in a wide range of biological processes. Indole derivatives have been implicated in the treatment of neurological disorders, inflammation, and even cancer. The specific substitution pattern on the indole ring in this compound may enhance its binding affinity to certain enzymes or receptors, thereby modulating their activity. This aspect makes it particularly intriguing for researchers seeking to develop new therapeutic agents.

Similarly, the imidazole ring contributes significantly to the compound's pharmacological potential. Imidazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. The sulfanyl group linking the imidazole moiety to the ethanone backbone introduces an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound. This structural feature is often exploited in drug design to enhance metabolic stability and target specificity.

The 3,5-dimethylphenyl group present in the compound further enriches its structural diversity. This aromatic ring system can influence electronic properties and may play a crucial role in determining how the molecule interacts with biological targets. The combination of these structural elements suggests that this compound could exhibit a broad spectrum of activities, making it a valuable tool for preclinical studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how this compound might bind to specific proteins or enzymes. These computational approaches have been instrumental in identifying lead compounds for various therapeutic applications. The 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one structure is particularly amenable to such studies due to its complex yet well-defined framework.

In vitro studies have begun to explore the potential biological activities of this compound. Initial assays have shown promising results in modulating certain enzymatic pathways relevant to inflammation and cancer. The ability of the compound to interact with multiple targets simultaneously makes it an attractive candidate for developing multitarget drugs. Such drugs have gained traction in recent years due to their potential to provide more comprehensive therapeutic effects with fewer side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to construct the complex framework efficiently. These synthetic strategies are not only impressive from a technical standpoint but also highlight the progress made in developing sustainable chemical methodologies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its properties could be harnessed in materials science applications where specific molecular interactions are required. The versatility of such compounds underscores their importance in advancing multiple scientific disciplines.

As research continues, it is anticipated that new derivatives of this compound will be synthesized and evaluated for their biological activity. The flexibility offered by its core structure allows for numerous modifications that could tailor its pharmacological properties for specific therapeutic needs. Collaborative efforts between chemists and biologists will be crucial in translating these chemical innovations into tangible medical benefits.

In conclusion, the compound identified by CAS number 851131-80-1 and named 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}ethan-1-one represents a significant contribution to pharmaceutical chemistry. Its intricate structure and diverse functional groups position it as a promising candidate for further exploration in drug discovery and development. With ongoing research and advancements in synthetic methodologies, this compound holds great potential for addressing various medical challenges.